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trans-Sulindac trans-Sulindac Sulindac is a commonly used nonsteroidal antiinflammatory drug (NSAID) that is available by prescription only and used predominantly to treat chronic arthritis. Sulindac is a rare, but well established cause of idiosyncratic, clinically apparent drug induced liver disease.
Brand Name: Vulcanchem
CAS No.: 53933-60-1
VCID: VC0151527
InChI: InChI=1S/C20H17FO3S/c1-12-17(9-13-3-6-15(7-4-13)25(2)24)16-8-5-14(21)10-19(16)18(12)11-20(22)23/h3-10H,11H2,1-2H3,(H,22,23)/b17-9+
SMILES: CC1=C(C2=C(C1=CC3=CC=C(C=C3)S(=O)C)C=CC(=C2)F)CC(=O)O
Molecular Formula: C20H17FO3S
Molecular Weight: 356.4 g/mol

trans-Sulindac

CAS No.: 53933-60-1

Reference Standards

VCID: VC0151527

Molecular Formula: C20H17FO3S

Molecular Weight: 356.4 g/mol

trans-Sulindac - 53933-60-1

CAS No. 53933-60-1
Product Name trans-Sulindac
Molecular Formula C20H17FO3S
Molecular Weight 356.4 g/mol
IUPAC Name 2-[(3E)-6-fluoro-2-methyl-3-[(4-methylsulfinylphenyl)methylidene]inden-1-yl]acetic acid
Standard InChI InChI=1S/C20H17FO3S/c1-12-17(9-13-3-6-15(7-4-13)25(2)24)16-8-5-14(21)10-19(16)18(12)11-20(22)23/h3-10H,11H2,1-2H3,(H,22,23)/b17-9+
Standard InChIKey MLKXDPUZXIRXEP-RQZCQDPDSA-N
Isomeric SMILES CC\1=C(C2=C(/C1=C/C3=CC=C(C=C3)S(=O)C)C=CC(=C2)F)CC(=O)O
SMILES CC1=C(C2=C(C1=CC3=CC=C(C=C3)S(=O)C)C=CC(=C2)F)CC(=O)O
Canonical SMILES CC1=C(C2=C(C1=CC3=CC=C(C=C3)S(=O)C)C=CC(=C2)F)CC(=O)O
Description Sulindac is a commonly used nonsteroidal antiinflammatory drug (NSAID) that is available by prescription only and used predominantly to treat chronic arthritis. Sulindac is a rare, but well established cause of idiosyncratic, clinically apparent drug induced liver disease.
Synonyms (E)-(±)-5-Fluoro-2-methyl-1-[[4-(methylsulfinyl)phenyl]methylene]-1H-indene-3-acetic Acid; (E)-5-Fluoro-2-methyl-1-[[4-(methylsulfinyl)phenyl]methylene]-1H-Indene-3-acetic Acid; USP Sulindac Related Compound A;
PubChem Compound 1548885
Last Modified Nov 11 2021
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